Cas no 1261954-79-3 (2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid)
1261954-79-3 structure
Product Name:2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid
CAS No:1261954-79-3
MF:C13H6F3NO4
MW:297.186254024506
MDL:MFCD18321071
CID:1219383
PubChem ID:53226961
Update Time:2025-04-20
2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid
- 2',4',6'-Trifluoro-3-nitro[1,1'-biphenyl]-4-carboxylic acid
- 2-Nitro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%
- 1261954-79-3
- MFCD18321071
- DTXSID30690579
-
- MDL: MFCD18321071
- Inchi: 1S/C13H6F3NO4/c14-7-4-9(15)12(10(16)5-7)6-1-2-8(13(18)19)11(3-6)17(20)21/h1-5H,(H,18,19)
- InChI Key: SVRWHKKUJCTRTD-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])F)F
Computed Properties
- Exact Mass: 297.02489216g/mol
- Monoisotopic Mass: 297.02489216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 83.1Ų
2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328279-5 g |
2-Nitro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%; . |
1261954-79-3 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328279-5g |
2-Nitro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%; . |
1261954-79-3 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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